molecular formula C20H20Si B8497067 Trimethyl({4-[(4-methylphenyl)ethynyl]phenyl}ethynyl)silane CAS No. 919076-56-5

Trimethyl({4-[(4-methylphenyl)ethynyl]phenyl}ethynyl)silane

Cat. No.: B8497067
CAS No.: 919076-56-5
M. Wt: 288.5 g/mol
InChI Key: XRFIQLZREXXDCJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Trimethyl({4-[(4-methylphenyl)ethynyl]phenyl}ethynyl)silane is a useful research compound. Its molecular formula is C20H20Si and its molecular weight is 288.5 g/mol. The purity is usually 95%.
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Properties

CAS No.

919076-56-5

Molecular Formula

C20H20Si

Molecular Weight

288.5 g/mol

IUPAC Name

trimethyl-[2-[4-[2-(4-methylphenyl)ethynyl]phenyl]ethynyl]silane

InChI

InChI=1S/C20H20Si/c1-17-5-7-18(8-6-17)9-10-19-11-13-20(14-12-19)15-16-21(2,3)4/h5-8,11-14H,1-4H3

InChI Key

XRFIQLZREXXDCJ-UHFFFAOYSA-N

Canonical SMILES

CC1=CC=C(C=C1)C#CC2=CC=C(C=C2)C#C[Si](C)(C)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

Into a 50 ml round bottom flask was placed a mixture of 0.64 g (0.0054 mole) of 4-methylphenylacetylene, 1.50 g (0.005 mole) of 4-iodophenyltrimethylsilylacetylene, 0.011 g (0.0058 mmole) of CuI, 0.103 g (0.146 mmole) of bis(triphenylphosphine)palladium(II) dichloride in 10 ml of THF and 10 ml of triethylamine. The brown solution turned to an orange-yellow suspension when solid started to form. The mixture was stirred at room temperature under nitrogen for 3 days. It was filtered and the filtrate concentrated under reduced pressure. The residue was redissolved in 25 ml of chloroform and the solution was washed two times with water (15 ml each) and then dried over anhydrous MgSO4, filtered and concentrated. 1.43 g (quantitative yield) of solid was obtained. 1HNMR indicated ˜10% of by product present. The solid product was used for the next step without further purification.
Quantity
0.64 g
Type
reactant
Reaction Step One
Quantity
1.5 g
Type
reactant
Reaction Step One
Name
Quantity
10 mL
Type
solvent
Reaction Step One
Quantity
10 mL
Type
solvent
Reaction Step One
Name
CuI
Quantity
0.011 g
Type
catalyst
Reaction Step One
Quantity
0.103 g
Type
catalyst
Reaction Step One

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